Cas no 874842-53-2 (3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide)
874842-53-2 structure
Product Name:3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide
CAS No:874842-53-2
MF:C9H11NO4S
MW:229.25294137001
MDL:MFCD07774225
CID:2122765
PubChem ID:8317964
Update Time:2025-04-21
3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 3,4-dihydro-2H-1,5-Benzodioxepin-7-sulfonamide
- EN300-27012
- Z45415647
- 3,4-dihydro-2H-benzo[b][1,4]dioxepine-7-sulfonamide
- SCHEMBL12989734
- G36690
- 3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide
- F2158-2264
- KWLFDTPZYMAIJK-UHFFFAOYSA-N
- 874842-53-2
- CS-0243957
- AKOS000118103
- DA-01801
-
- MDL： MFCD07774225
- Inchi： 1S/C9H11NO4S/c10-15(11,12)7-2-3-8-9(6-7)14-5-1-4-13-8/h2-3,6H,1,4-5H2,(H2,10,11,12)
- InChI Key： KWLFDTPZYMAIJK-UHFFFAOYSA-N
- SMILES： S(C1C=CC2=C(C=1)OCCCO2)(N)(=O)=O
Computed Properties
- Exact Mass: 229.04087901Da
- Monoisotopic Mass: 229.04087901Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 87Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 412.4±55.0 °C at 760 mmHg
- Flash Point: 203.2±31.5 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D458883-25mg |
3,4-Dihydro-2H-benzo[b][1,4]dioxepine-7-sulfonamide |
874842-53-2 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D458883-50mg |
3,4-Dihydro-2H-benzo[b][1,4]dioxepine-7-sulfonamide |
874842-53-2 | 50mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D458883-250mg |
3,4-Dihydro-2H-benzo[b][1,4]dioxepine-7-sulfonamide |
874842-53-2 | 250mg |
$ 295.00 | 2022-06-05 | ||
| Enamine | EN300-27012-0.05g |
3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide |
874842-53-2 | 95.0% | 0.05g |
$42.0 | 2025-03-20 | |
| Enamine | EN300-27012-0.1g |
3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide |
874842-53-2 | 95.0% | 0.1g |
$66.0 | 2025-03-20 | |
| Enamine | EN300-27012-0.25g |
3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide |
874842-53-2 | 95.0% | 0.25g |
$92.0 | 2025-03-20 | |
| Enamine | EN300-27012-0.5g |
3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide |
874842-53-2 | 95.0% | 0.5g |
$175.0 | 2025-03-20 | |
| Enamine | EN300-27012-1.0g |
3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide |
874842-53-2 | 95.0% | 1.0g |
$256.0 | 2025-03-20 | |
| Enamine | EN300-27012-2.5g |
3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide |
874842-53-2 | 95.0% | 2.5g |
$503.0 | 2025-03-20 | |
| Enamine | EN300-27012-5.0g |
3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide |
874842-53-2 | 95.0% | 5.0g |
$743.0 | 2025-03-20 |
3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
874842-53-2 (3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
